N-(3,4-dimethoxyphenyl)-1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinamine

• IUPAC Name: [3-(3,4-dimethoxyanilino)piperidin-1-yl]-(6-methylpyridin-2-yl)methanone
• InChI: InChI=1S/C20H25N3O3/c1-14-6-4-8-17(21-14)20(24)23-11-5-7-16(13-23)22-15-9-10-18(25-2)19(12-15)26-3/h4,6,8-10,12,16,22H,5,7,11,13H2,1-3H3
• InChI Key: HMXXFNYBCPRWBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=O)N2CCCC(C2)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinamine, also known as DMMDA-2, is a psychoactive drug that belongs to the class of phenethylamines. It is a derivative of the more well-known drug Mescaline. DMMDA-2 is known for its hallucinogenic effects, and it has been the subject of scientific research for many years.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinamine is not fully understood. However, it is believed to work by binding to serotonin receptors in the brain, which leads to the activation of certain signaling pathways. This, in turn, leads to the production of hallucinogenic effects.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects in the body. These include changes in heart rate, blood pressure, and body temperature. It also produces changes in perception, mood, and thought patterns. This compound is known to produce hallucinations, which can be visual, auditory, or tactile in nature.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxyphenyl)-1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinamine has several advantages and limitations when it comes to lab experiments. One advantage is that it produces consistent effects in different individuals, which makes it a useful tool for studying the effects of psychoactive drugs. However, one limitation is that it is a controlled substance, which means that it can be difficult to obtain for research purposes.

Future Directions

There are several future directions for research on N-(3,4-dimethoxyphenyl)-1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinamine. One area of interest is its potential use in the treatment of mental health disorders. Another area of interest is its mechanism of action, which is not fully understood. Further research is needed to fully understand the effects of this compound on the brain and body, as well as its potential therapeutic applications.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinamine can be synthesized through a multi-step process that involves the use of various chemical reagents. The synthesis process involves the reaction of 3,4-dimethoxyphenylacetone with methylamine and formaldehyde, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is purified through a series of crystallization and chromatography steps.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinamine has been the subject of scientific research due to its potential use as a psychoactive drug. It has been studied for its effects on the central nervous system, and it has been found to produce hallucinogenic effects similar to those of other phenethylamines. This compound has also been studied for its potential use in the treatment of mental health disorders such as depression and anxiety.